(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C19H17NO6/c1-12-2-3-13(24-12)11-17-18(21)15-5-4-14(10-16(15)26-17)25-19(22)20-6-8-23-9-7-20/h2-5,10-11H,6-9H2,1H3/b17-11-
• InChI Key: ZLGLIKGUOBVEPG-BOPFTXTBSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C19H17NO6 and its molecular weight is 355.346. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Methods and Characterization : Research in the field of heterocyclic chemistry often involves the synthesis and X-ray structure analysis of complex molecules. For instance, the preparation of 4-[(E)-2-(4-Carboxyphenyl)diazenyl]-morpholine, achieved through coupling reactions, provides insights into the geometrical configuration and the delocalization within certain moieties. The study conducted by Taylor Chin et al. (2010) exemplifies the detailed structural analysis and photophysical characterization essential for understanding the behavior of such compounds in various solvents (Taylor Chin et al., 2010).

Metal-Organic Frameworks (MOFs) : The development of Zn(II)-based metal-organic frameworks for luminescent sensing, as explored by Jun Wang et al. (2019), is another area of interest. These frameworks utilize dicarboxylate ligands and N-donor ligands, showcasing the potential for creating sensitive detectors for specific ions or compounds (Jun Wang et al., 2019).

Photophysical Properties

Photostability and Photo-Isomerization : Research into the photostability of certain extractants, such as the study on 2-hydroxy-5-methylbenzophenone (Z)-oxime by E. Krzyżanowska et al. (1994), contributes to understanding the photo-isomerization and degradation under UV light. Such studies are critical for applications in photodynamic therapy and the development of light-responsive materials (E. Krzyżanowska et al., 1994).

Bioactivity and Chemical Modifications

Antitumor Activity : The antitumor potential of certain compounds, as investigated through their interactions with other chemicals, offers a pathway to understanding the bioactivity of complex molecules. The work by Alexander A. Simenel et al. (2008) on o-carboxybenzoylferrocene illustrates how chemical modifications can lead to derivatives with potential antitumor activity (Alexander A. Simenel et al., 2008).

Catalytic Processes and Organic Synthesis

Palladium-Catalyzed Syntheses : The exploration of palladium-catalyzed reactions for the synthesis of complex organic structures, such as those described by R. Mancuso et al. (2014), highlights the versatility of palladium in facilitating multicomponent carbonylative approaches. These methodologies are instrumental in constructing functionalized molecules for various applications (R. Mancuso et al., 2014).